Cas no 4332-51-8 ({(2-chloroethyl)sulfanylmethyl}benzene)

• Product Name: {(2-chloroethyl)sulfanylmethyl}benzene
• CAS No: 4332-51-8
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• MDL: MFCD00039372
• CID: 329200
• PubChem ID: 78036
• Update Time: 2025-06-08

{(2-chloroethyl)sulfanylmethyl}benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,[[(2-chloroethyl)thio]methyl]-
• 2-chloroethylsulfanylmethylbenzene
• BENZYL 2-CHLOROETHYL SULPHIDE
• 2-Chlorethylbenzylsulfid
• 2-chloroethyl benzyl sulfide
• 4-chloro-1-phenyl-2-thiabutane
• Benzyl 2-chloroethyl sulfide
• EINECS 224-371-5
• Sulfide,benzyl 2-chloroethyl
• Benzyl beta-chloroethyl sulfide
• (((2-CHLOROETHYL)SULFANYL)METHYL)BENZENE
• Benzene, (((2-chloroethyl)thio)methyl)
• ([(2-Chloroethyl)sulfanyl]methyl)benzene #
• 2-(benzylthio)ethyl chloride
• CCRIS 3384
• NE63ZPE4R7
• MFCD00039372
• (((2-Chloroethyl)thio)methyl)benzene
• Benzene, [[(2-chloroethyl)thio]methyl]-
• alpha-(2-Chloroethylthio)toluene
• 1-CHLORO-2-(BENZYLTHIO)ETHANE
• .ALPHA.-(2-CHLOROETHYLTHIO)TOLUENE
• BRN 2326380
• Benzyl .beta.-chloroethyl sulfide
• FT-0622070
• NS00031331
• (2-chloroethyl) benzyl sulfide
• UQSMMTFBNJUPGW-UHFFFAOYSA-N
• 3-06-00-01574 (Beilstein Handbook Reference)
• 4332-51-8
• Benzene, (((2-chloroethyl)thio)methyl)-
• SCHEMBL7029336
• 3-Bromo-4-hydroxy-2(1H)-pyridone
• {[(2-chloroethyl)sulfanyl]methyl}benzene
• benzyl(2-chloroethyl)sulfane
• Sulfide, benzyl 2-chloroethyl
• NSC-11270
• NSC 11270
• NSC11270
• AKOS009158219
• DTXSID00195824
• 2-Benzylthioethyl chloride
• CS-0238080
• 2-Chlor-athyl-benzyl-sulfid
• EN300-189736
• 1-BENZYLTHIO-2-CHLOROETHANE
• UNII-NE63ZPE4R7
• ([(2-Chloroethyl)sulfanyl]methyl)benzene
• G42663
• {(2-chloroethyl)sulfanylmethyl}benzene

• MDL： MFCD00039372
• Inchi： 1S/C9H11ClS/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： UQSMMTFBNJUPGW-UHFFFAOYSA-N
• SMILES： ClCCSCC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.02700
• Monoisotopic Mass: 186.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 3

Experimental Properties

• Density: 1.137
• Boiling Point: 137-138°C 12mm
• Flash Point: 116.7°C
• Refractive Index: 1.562
• PSA: 25.30000
• LogP: 3.15860

{(2-chloroethyl)sulfanylmethyl}benzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on {(2-chloroethyl)sulfanylmethyl}benzene

Recent Advances in the Study of {(2-Chloroethyl)sulfanylmethyl}benzene (CAS: 4332-51-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound {(2-chloroethyl)sulfanylmethyl}benzene (CAS: 4332-51-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of alkylating agents and prodrugs.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for {(2-chloroethyl)sulfanylmethyl}benzene, demonstrating improved yield and purity through a novel catalytic approach. The research team utilized palladium-catalyzed cross-coupling reactions to achieve a 92% yield, significantly higher than traditional methods. This advancement has important implications for scalable production of this compound, which is increasingly being used as a building block for more complex pharmaceutical agents.

In terms of biological activity, recent investigations have focused on the compound's potential as an alkylating agent. A 2024 preclinical study in Chemical Biology & Drug Design revealed that derivatives of {(2-chloroethyl)sulfanylmethyl}benzene exhibit selective cytotoxicity against certain cancer cell lines, particularly those with DNA repair deficiencies. The mechanism appears to involve the formation of DNA cross-links, similar to other chloroethylating agents, but with potentially improved tissue specificity based on preliminary animal models.

Emerging applications in prodrug development have also been reported. Researchers at several pharmaceutical companies are investigating the use of {(2-chloroethyl)sulfanylmethyl}benzene as a masking group for amine-containing drugs, taking advantage of its ability to be cleaved under specific physiological conditions. This approach could lead to improved drug delivery systems with enhanced bioavailability and reduced side effects.

From a safety and toxicology perspective, a recent comprehensive review in Regulatory Toxicology and Pharmacology (2024) summarized the available data on 4332-51-8. While the compound shows promise in therapeutic applications, the review emphasized the need for careful handling due to its alkylating properties and potential genotoxicity. Current research is focusing on developing safer derivatives while maintaining the beneficial pharmacological properties of the parent compound.

Looking forward, the most promising avenue appears to be in combination therapies. Several research groups are exploring the synergistic effects of {(2-chloroethyl)sulfanylmethyl}benzene derivatives with existing chemotherapeutic agents, with preliminary results suggesting enhanced efficacy in drug-resistant cancers. Clinical trials are expected to begin within the next two years for the most promising candidates.